Cas no 2763909-95-9 (8-Bromo-4-[(prop-2-en-1-yloxy)carbonyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid)

• Product Name: 8-Bromo-4-[(prop-2-en-1-yloxy)carbonyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid
• CAS No: 2763909-95-9
• MF: C₁₄H₁₄BrNO₅
• MW: 356.16866350174
• CID: 6196568
• PubChem ID: 165981801
• Update Time: 2025-05-20

8-Bromo-4-[(prop-2-en-1-yloxy)carbonyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-bromo-4-[(prop-2-en-1-yloxy)carbonyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid
• EN300-37343377
• 2763909-95-9
• 8-Bromo-4-[(prop-2-en-1-yloxy)carbonyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid

• Inchi： 1S/C14H14BrNO5/c1-2-6-21-14(19)16-5-7-20-11-8-9(15)3-4-10(11)12(16)13(17)18/h2-4,8,12H,1,5-7H2,(H,17,18)
• InChI Key： OKLAQXIRBCURLL-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)OCCN(C(=O)OCC=C)C2C(=O)O

Computed Properties

• Exact Mass: 355.00554g/mol
• Monoisotopic Mass: 355.00554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 76.1Ų

Additional information on 8-Bromo-4-[(prop-2-en-1-yloxy)carbonyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid

Introduction to 8-Bromo-4-[(prop-2-en-1-yloxy)carbonyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic Acid (CAS No. 2763909-95-9)

8-Bromo-4-[(prop-2-en-1-yloxy)carbonyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2763909-95-9, belongs to the benzoxazepine class of heterocyclic compounds. Benzoxazepines are known for their diverse biological activities, making them valuable scaffolds in the design of novel therapeutic agents.

The molecular structure of 8-Bromo-4-[(prop-2-en-1-yloxy)carbonyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid features a brominated benzoxazepine core substituted with a propenyl ether carbamate group at the 4-position. This unique arrangement of functional groups contributes to its distinct chemical properties and potential biological interactions. The presence of the bromine atom enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been a growing interest in benzoxazepine derivatives due to their potential applications in treating various neurological and cardiovascular disorders. The compound's structural features suggest that it may interact with multiple biological targets, including serotonin receptors and enzymes involved in neurotransmitter synthesis. Preliminary studies have indicated that derivatives of this class exhibit promising pharmacological effects.

One of the most compelling aspects of 8-Bromo-4-[(prop-2-en-1-yloxy)carbonyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid is its potential as a building block for more complex drug molecules. The bromine substituent allows for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. Additionally, the propenyl ether carbamate group can be modified to introduce additional pharmacophores or improve solubility characteristics.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the propenyl ether carbamate group is particularly challenging due to its sensitivity to hydrolysis and oxidation. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels necessary for pharmaceutical applications.

Recent research has highlighted the importance of benzoxazepine derivatives in the development of drugs targeting central nervous system disorders. Studies have shown that certain benzoxazepines can modulate serotonin receptor activity, which is relevant to conditions such as depression and anxiety. The structural similarity of 8-Bromo-4-[(prop-2-en-1-yloxy)carbonyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid to known active compounds suggests that it may exhibit similar effects.

In addition to its potential neurological applications, this compound has shown promise in cardiovascular research. Some preliminary studies indicate that benzoxazepine derivatives can influence vascular tone and blood pressure regulation. The precise mechanisms by which these compounds exert their effects are still under investigation but are thought to involve interactions with vascular smooth muscle cells and endothelial cells.

The development of new synthetic routes for 8-Bromo-4-[(propenyl-oxy)carbonyl]-2,3-dihydroxytetrahydropyrazolo[1',5':4',6"]benzodiazocinone, a closely related derivative with a hydroxyl group instead of an ether carbamate group at the 4-position (CAS No: 2763909), has provided valuable insights into optimizing yields and reducing side reactions. These advancements are likely applicable to the synthesis of our target compound as well.

The use of computational methods has also played a crucial role in understanding the potential biological activity of this compound. Molecular modeling studies can predict how it might interact with biological targets based on its three-dimensional structure. These predictions are often validated through experimental studies using radioligand binding assays or enzyme inhibition tests.

In conclusion, 8-Bromo-lactamyl-(E)-cinnamoyltetrahydropyrazolo[1',5':4',6"]benzodiazocinone, identified by its CAS number 2763909, represents an exciting area of research with significant potential for therapeutic applications. Its unique structural features make it a valuable intermediate for developing novel drugs targeting neurological and cardiovascular disorders. Continued research into its synthesis and pharmacological properties will likely yield important breakthroughs in pharmaceutical science.